Cas no 868978-23-8 (N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzamide
• CAS No: 868978-23-8
• MF: C₁₈H₁₆F₃N₃O
• MW: 347.334354400635
• CID: 6028397
• PubChem ID: 4456368
• Update Time: 2025-10-31

N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzamide
• N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl]-3-(trifluoromethyl)benzamide
• 868978-23-8
• N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl)-3-(trifluoromethyl)benzamide
• N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)-3-(trifluoromethyl)benzamide
• AKOS024613812
• F1839-0166

• Inchi： 1S/C18H16F3N3O/c1-12-4-3-9-24-11-15(23-16(12)24)7-8-22-17(25)13-5-2-6-14(10-13)18(19,20)21/h2-6,9-11H,7-8H2,1H3,(H,22,25)
• InChI Key： OYMUDEBLEIWVCB-UHFFFAOYSA-N
• SMILES： C(NCCC1=CN2C(=N1)C(C)=CC=C2)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 347.12454663g/mol
• Monoisotopic Mass: 347.12454663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.4Ų

Additional information on N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzamide

Introduction to N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzamide (CAS No. 868978-23-8)

N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzamide, a compound with the CAS number 868978-23-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, particularly the presence of a 8-methylimidazo1,2-apyridin-2-yl moiety and a trifluoromethyl group, contribute to its unique chemical properties and biological activities.

The benzamide functional group in the molecular structure of N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzamide plays a crucial role in determining its pharmacological profile. Benzamides are well-known for their diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties. The incorporation of the trifluoromethyl group further enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further development.

In recent years, there has been a growing interest in the development of novel compounds that target specific biological pathways associated with various diseases. The 8-methylimidazo1,2-apyridin-2-yl moiety is particularly noteworthy as it has been shown to interact with multiple targets in the body. This structural feature has made it a valuable scaffold for designing molecules with enhanced therapeutic potential. Research has demonstrated that imidazopyridine derivatives can modulate enzyme activity and receptor binding, leading to promising outcomes in preclinical studies.

The synthesis of N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group is particularly challenging due to its high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to incorporate this moiety into complex molecular frameworks with high efficiency.

The pharmacological evaluation of N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzamide has revealed several interesting properties. In vitro studies have shown that this compound exhibits potent inhibitory activity against various enzymes and receptors relevant to inflammatory diseases and cancer. The presence of the 8-methylimidazo1,2-apyridin-2-yl group appears to be key in mediating these effects by interacting with specific binding sites on target proteins.

One of the most compelling aspects of this compound is its potential for further optimization through structure-based drug design. By leveraging computational modeling techniques, researchers can predict how small modifications to the molecular structure might impact its biological activity. This approach has already led to the identification of several analogs with improved potency and selectivity.

The development of N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzamide also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating basic research findings into tangible therapeutic solutions. The compound serves as a testament to the power of innovative research in addressing unmet medical needs.

In conclusion, N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an important role in the discovery and development of novel therapeutics.